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Compound of Interest

Compound Name: NSC5844

Cat. No.: B1680227

Disclaimer: No specific Safety Data Sheet (SDS) for NSC5844 was found. The following
guidance is based on the safety data of structurally similar compounds, such as quinoline and
biquinoline, and general best practices for handling research chemicals of unknown toxicity. It
IS imperative to handle NSC5844 with caution and to conduct a thorough risk assessment
before use.

NSC5844 is a bisquinoline compound and a therapeutic inhibitor of angiogenesis, meaning it
has biological activity and should be handled with care to avoid exposure.[1] Based on the
structure and available information for similar compounds, NSC5844 should be presumed
hazardous. Potential hazards include irritation to the skin, eyes, and respiratory tract. Ingestion

and inhalation must be avoided.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense when handling compounds of unknown
toxicity. The following table summarizes the recommended PPE for handling NSC5844.
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PPE Category Item Specification

Chemical splash goggles
compliant with OSHA's eye
Eye and Face Protection Safety Goggles and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[2]

Recommended when there is
a significant risk of splashing

or when handling larger

Face Shield
quantities. Must be worn in
conjunction with safety
goggles.[3]
Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber) are required.[2] For
Skin Protection Gloves chemicals of unknown toxicity,

double gloving is
recommended. Inspect gloves

for tears or holes before use.

A flame-resistant lab coat that

is fully buttoned is mandatory
Laboratory Coat )

to protect against splashes

and spills.[2][4]

A chemical-resistant apron

should be worn over the lab
Apron coat for additional protection,

especially when handling

significant quantities.[2]

Respiratory Protection Respirator An air-purifying respirator with
appropriate cartridges should
be used if there is a risk of
generating dust and the

operation cannot be contained
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within a chemical fume hood.

[2]

Sturdy, closed-toe shoes are
) required in all laboratory
Foot Protection Closed-toe Shoes )
settings where hazardous

chemicals are handled.

Operational Plan: Handling Procedures

All handling of solid NSC5844 that may generate dust must be conducted in a certified
chemical fume hood to minimize inhalation exposure.

Preparation:

o Designated Area: Designate a specific area within the laboratory for handling NSC5844. This
area should be clearly marked.

 Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.

e PPE Donning: Before entering the designated handling area, put on all required PPE as
specified in the table above.

Weighing and Solution Preparation:

Fume Hood: Perform all weighing and solution preparation inside a chemical fume hood.

Weighing: Use a disposable weighing boat or paper to avoid cross-contamination.

Container Handling: Keep the container of NSC5844 closed when not in use.

Dissolving: When dissolving the compound, add the solvent slowly to the solid to prevent
splashing.

Disposal Plan

Chemical waste must be disposed of in accordance with federal, state, and local regulations.
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Waste Segregation:

e Solid Waste: Collect any solid NSC5844 waste, including contaminated weighing paper, in a
designated, labeled hazardous waste container. This container should be kept sealed and
stored in a secondary containment bin within a well-ventilated area.[2]

e Liquid Waste: Solutions containing NSC5844 should be collected in a separate, labeled
hazardous waste container for chlorinated organic waste. Do not mix with other waste
streams unless compatibility has been confirmed.[5][6]

o Contaminated Materials: Any materials that have come into contact with NSC5844, such as
gloves, pipette tips, and paper towels, must be disposed of as solid hazardous waste.[2]

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the
full chemical name (N1,N2-Bis(7-chloroquinolin-4-yl)ethane-1,2-diamine), and the associated
hazards (e.g., "Toxic," "Irritant™).

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste. Do not pour any solutions
containing NSC5844 down the drain.[6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of NSC5844 (Molecular
Weight: 383.27 g/mol ) in dimethyl sulfoxide (DMSO).

Materials:

NSC5844 solid (CAS: 140926-75-6)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood
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Vortex mixer

Appropriate glassware (e.g., volumetric flask)

Micropipettes

Personal Protective Equipment (as specified above)
Procedure:

o Calculate Required Mass: To prepare 10 mL of a 10 mM stock solution, you will need 3.83
mg of NSC5844.

o (0.010 mol/L) * (0.010 L) * (383.27 g/mol ) = 0.00383 g = 3.83 mg

e Weighing: Inside a chemical fume hood, carefully weigh out 3.83 mg of NSC5844 onto a
disposable weighing paper.

o Transfer: Transfer the weighed solid into a 10 mL volumetric flask.
» Dissolving: Add approximately 8 mL of anhydrous DMSO to the volumetric flask.

e Mixing: Gently swirl the flask and then use a vortex mixer to ensure the solid is completely
dissolved.

» Final Volume: Once the solid is fully dissolved, add DMSO to the flask until the bottom of the
meniscus reaches the 10 mL mark.

 Homogenize: Cap the flask and invert it several times to ensure the solution is
homogeneous.

o Storage: Transfer the solution to a properly labeled storage vial and store it according to the
manufacturer's recommendations, typically at -20°C or -80°C.

Workflow Diagram
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Caption: Workflow for the safe handling of NSC5844 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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